4-ethoxy-N-(3-fluorophenyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 4-ethoxy-N-(3-fluorophenyl)-1-(4-fluorophenyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C18H15F2N3O2/c1-2-25-16-11-23(15-8-6-12(19)7-9-15)22-17(16)18(24)21-14-5-3-4-13(20)10-14/h3-11H,2H2,1H3,(H,21,24)
• InChI Key: MOGJHNWNSDRETB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CN(N=C1C(=O)NC2=CC(=CC=C2)F)C3=CC=C(C=C3)F
• Molecular Formula: C18H15F2N3O2
• Molecular Weight: 343.3 g/mol

Description

4-ethoxy-N-(3-fluorophenyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of pyrazole carboxamides and has shown promising results in various scientific studies.

Scientific Research Applications

Synthesis and Structural Characterization

• The research on N-substituted pyrazoline derivatives, including those similar in structure to 4-ethoxy-N-(3-fluorophenyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide, has demonstrated the importance of geometric parameters and intramolecular interactions in determining the structural conformation of these compounds. Such studies are foundational for understanding the chemical behavior and potential applications of these molecules (Köysal et al., 2005).

Potential Therapeutic Applications

• Pyrazole derivatives have been investigated for their in vitro cytotoxic activity against various human cancer cell lines. The structure-activity relationship of these compounds provides valuable insights into their potential as therapeutic agents (Hassan et al., 2015).

Radiotracer Development

• Nucleophilic substitution reactions to develop positron emission tomography (PET) radiotracers based on pyrazole carboxamide structures highlight the potential of these compounds in medical imaging, particularly for studying specific receptor systems in the brain (Katoch-Rouse & Horti, 2003).

Corrosion Inhibition

• Studies on carbohydrazide-pyrazole compounds have shown significant efficiency in corrosion protection of mild steel in acidic solutions. This research opens avenues for the application of pyrazole derivatives in industrial corrosion inhibition (Paul, Yadav, & Obot, 2020).

Fluorescence and Sensing Applications

• Research on fluorescent dyes incorporating pyrene and perylene structures, akin to the core structure of this compound, demonstrates the potential of these compounds in developing high-efficiency, color-tunable fluorophores for various applications, including sensing and imaging (Witalewska, Wrona-Piotrowicz, & Zakrzewski, 2019).